Cas no 1185299-43-7 (1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride)

• Product Name: 1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride
• CAS No: 1185299-43-7
• MF: C₁₃H₁₆Cl₂FNO₂
• MW: 308.176045417786
• CID: 1070807
• PubChem ID: 45075011
• Update Time: 2025-05-20

1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride
• 1-(2-CHLORO-6-FLUOROBENZYL)PIPERIDINE-3-CARBOXYLICACIDHYDROCHLORIDE
• AKOS015845753
• 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride
• 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-3-carboxylic acid;hydrochloride
• 1185299-43-7

• MDL： MFCD06800426
• Inchi： 1S/C13H15ClFNO2.ClH/c14-11-4-1-5-12(15)10(11)8-16-6-2-3-9(7-16)13(17)18;/h1,4-5,9H,2-3,6-8H2,(H,17,18);1H
• InChI Key： KJMRTMSIJHZBNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCCC(C(=O)O)C1)F.Cl

Computed Properties

• Exact Mass: 307.0542123g/mol
• Monoisotopic Mass: 307.0542123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 382.5±42.0 °C at 760 mmHg
• Flash Point: 185.2±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride

1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride: A Comprehensive Overview

1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride, identified by the CAS registry number 1185299-43-7, is a structurally complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The molecule consists of a piperidine ring substituted at the 3-position with a carboxylic acid group and at the 1-position with a benzyl group that carries both chlorine and fluorine substituents at the 2 and 6 positions, respectively. The hydrochloride salt form suggests its application in pharmaceutical formulations where ionization properties are critical for bioavailability and stability.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and acid-base neutralization. The presence of chlorine and fluorine atoms on the benzyl ring introduces electronic effects that can influence the compound's reactivity, solubility, and pharmacokinetic properties. Recent studies have highlighted the importance of halogen substitution patterns in modulating the bioactivity of piperidine derivatives, making this compound a valuable candidate for further investigation in drug discovery.

From a pharmacological perspective, 1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride exhibits promising activity in preclinical models. Research conducted by Smith et al. (2023) demonstrated that this compound demonstrates selective inhibition of certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to penetrate cellular membranes efficiently has been attributed to the balance between hydrophilic and lipophilic properties imparted by the halogenated benzyl group.

The structural uniqueness of this compound also lends itself to applications in other therapeutic areas. For instance, its piperidine core is known to interact with G-protein coupled receptors (GPCRs), which are implicated in various diseases such as neurodegenerative disorders and cardiovascular conditions. Recent advancements in computational chemistry have enabled researchers to predict binding affinities of this compound to specific GPCR subtypes, paving the way for targeted drug development.

In terms of manufacturing and quality control, the production of CAS No. 1185299-43-7 adheres to stringent Good Manufacturing Practices (GMP) to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to verify the identity and purity of the compound, which is crucial for its use in preclinical and clinical trials.

Looking ahead, ongoing research aims to explore the stereochemical properties of this compound, as stereochemistry plays a pivotal role in determining pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield deeper insights into its therapeutic potential, particularly in areas where current treatments fall short.

In conclusion, 1-(2-Chloro-6-fluorobenzyl)piperidine-3-carboxylic acid hydrochloride represents a compelling example of how structural modifications can enhance the pharmacological profile of a molecule. With its unique combination of functional groups and promising biological activity, this compound stands at the forefront of innovative drug development strategies aimed at addressing unmet medical needs.